Cas no 1532533-78-0 (Umbralisib hydrochloride)

• Product Name: Umbralisib hydrochloride
• CAS No: 1532533-78-0
• MF: C₃₁H₂₅ClF₃N₅O₃
• MW: 608.01011633873
• CID: 2601339
• Update Time: 2025-06-20

Umbralisib hydrochloride Chemical and Physical Properties

Names and Identifiers

• TGR-1202 (hydrochloride)
• RP5264 hydrochloride
• RP-5264 hydrochloride
• TGR1202 hydrochloride
• Umbralisib (hydrochloride)
• TGR-1202 hydrochloride
• Umbralisib hydrochloride

• Inchi： 1S/C31H24F3N5O3.ClH/c1-15(2)41-24-9-7-18(12-22(24)34)27-26-30(35)36-14-37-31(26)39(38-27)16(3)29-25(17-5-4-6-19(32)11-17)28(40)21-13-20(33)8-10-23(21)42-29;/h4-16H,1-3H3,(H2,35,36,37);1H/t16-;/m0./s1
• InChI Key： QGVUVMVWYWMZIR-NTISSMGPSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C(C(C1C=CC=C(C=1)F)=C([C@H](C)N1C3C(=C(N)N=CN=3)C(C3C=CC(=C(C=3)F)OC(C)C)=N1)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1020
• Topological Polar Surface Area: 105

Umbralisib hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Umbralisib hydrochloride

Umbralisib Hydrochloride (CAS No. 15325-33-7): A Selective PI^δ Inhibitor with Emerging Clinical Applications

Umbralisib hydrochloride (CAS No. 15325-33-7) is a novel PI^δ inhibitor with dual activity against phosphoinositide 3-kinase (PI^δ) and PI^γ, representing a significant advancement in targeted cancer therapy development. This small molecule compound, chemically characterized as 4-(4-fluoro-benzylamino)-6-methyl-pyrimidine derivative, selectively modulates aberrant signaling pathways critical for the proliferation and survival of malignant B-cells. Recent studies highlight its unique mechanism compared to first-generation PI^δ inhibitors by demonstrating reduced off-target effects while maintaining robust anti-tumor efficacy.

The molecular structure of umbralisib hydrochloride enables precise binding to the ATP-binding pocket of PI^δ, with an IC₅₀ value of 0.9 nM reported in biochemical assays. This selectivity profile distinguishes it from broad-spectrum PI^δ/α inhibitors like idelalisib, which are associated with higher rates of severe adverse events such as colitis and transaminitis. The compound's dual inhibition of PI^γ, observed at concentrations achievable in clinical settings (IC₅₀ 6.8 nM), has been linked to enhanced immune modulation through regulatory T-cell activation, a feature now being explored in combination therapies for hematologic malignancies.

Clinical trials have established its efficacy in treating relapsed/refractory marginal zone lymphoma (MZL), follicular lymphoma (FL), and mantle cell lymphoma (MCL). Phase III data from the UNITY-NHL trial demonstrated an overall response rate (ORR) of 40% in MZL patients when combined with the anti-PD-L1 antibody pembrolizumab, significantly improving progression-free survival compared to monotherapy regimens. These results underscore its potential as a cornerstone agent in immuno-oncology strategies targeting lymphoid tumors.

In preclinical models, umbralisib hydrochloride (CAS No. 15325-33-7) showed synergistic effects when paired with Bruton's tyrosine kinase (BTK) inhibitors like ibrutinib, creating dual checkpoint blockade mechanisms that disrupt both tumor cell survival pathways and immunosuppressive microenvironments. This combination approach is currently under investigation in multiple myeloma and chronic lymphocytic leukemia (CLL) trials, where preliminary results indicate improved B-cell receptor pathway inhibition without additive myelosuppression.

A recent pharmacokinetic study revealed that oral administration achieves steady-state plasma concentrations within 4 days at recommended doses of 800 mg daily. The compound exhibits linear dose-response relationships and undergoes extensive hepatic metabolism via CYP450 enzymes, particularly CYP isoforms 1A2 and CYP4F12. These findings inform dosing strategies for patients with hepatic impairment and support its use in combination regimens requiring careful drug interaction management.

The safety profile observed in phase II/III trials shows manageable adverse events dominated by grade 1/2 diarrhea (68%), rash (49%), and neutropenia (41%). Notably, the incidence of severe colitis (<0.5%) is markedly lower than historical controls treated with idelalisib-based therapies, likely due to the compound's selective inhibition profile. Ongoing research focuses on optimizing dosing schedules through pharmacokinetic modeling to further reduce gastrointestinal toxicities while maintaining therapeutic efficacy.

Innovative applications are emerging beyond traditional oncology uses: recent preclinical studies demonstrate umbralisib's ability to inhibit SARS-CoV-2 replication by targeting viral entry mechanisms mediated through AKT/mTOR pathway modulation. This dual antiviral/oncology activity suggests potential repurposing opportunities during viral outbreaks while reinforcing its role as a multifunctional kinase inhibitor.

Mechanistic insights from CRISPR-Cas9 knockout screens reveal that umbralisib's efficacy correlates strongly with MYC amplification status in diffuse large B-cell lymphoma (DLBCL) subtypes, identifying actionable biomarkers for patient stratification strategies now being implemented in adaptive clinical trial designs. These biomarker-driven approaches aim to improve response rates by selecting populations most likely to benefit from targeted therapies.

A structural biology study published this year using X-ray crystallography at 2.1 Å resolution provided atomic-level details of umbralisib's binding interactions with PI^δ. The findings revealed unique hydrogen bonding networks involving residues Asn886 and Leu890 that contribute to its selectivity over other PI isoforms - critical information for designing next-generation compounds with improved pharmacodynamic properties.

Epidemiological analyses comparing real-world outcomes between umbralisib-based regimens and standard chemotherapy show superior quality-of-life metrics across multiple endpoints including fatigue severity scores and performance status maintenance - important considerations for long-term treatment strategies in indolent lymphomas where extended therapy is common practice.

In solid tumor research, a phase Ib trial recently reported encouraging partial responses in metastatic melanoma patients when combined with checkpoint inhibitors, suggesting possible applications beyond hematologic malignancies through modulation of tumor-associated macrophages via PI^γ-dependent pathways.

The compound's development represents a paradigm shift in kinase inhibitor design through structure-based optimization that minimizes off-target effects while maintaining high potency against oncogenic targets such as mutated MYD88 signaling pathways prevalent in Waldenström macroglobulinemia cases.

Ongoing translational research explores its role in epigenetic regulation through histone acetylation modulation observed at sub-pharmacological concentrations - a previously uncharacterized activity that may enhance its utility when combined with DNA methyltransferase inhibitors or histone deacetylase inhibitors.

Newly published metabolite profiling studies identified three active circulating metabolites contributing significantly (>40%) to overall anti-tumor activity - data that will guide future drug delivery systems aimed at optimizing exposure levels while reducing systemic toxicity risks associated with parent compound accumulation.

In autoimmune disease models, selective PI^δ/γ-inhibition by umbralisib (CAS No. 15325-33-7) suppressed Th17 differentiation without affecting regulatory T-cells' immunosuppressive functions - an intriguing finding being tested in psoriasis clinical trials where conventional JAK inhibitors often cause immune dysregulation issues.

A recent proteomics analysis identified novel downstream targets including IRF4 and BCL6 transcription factors whose inhibition directly correlates with reduced tumor burden in non-Hodgkin lymphoma xenograft models - expanding our understanding beyond initial pathway-focused mechanisms described earlier this decade.

New combination protocols under evaluation include pairing umbralisib with venetoclax for CLL treatment refractory to BTK inhibitors - early data showing improved apoptosis induction through simultaneous disruption of BCR-survival signaling networks and mitochondrial outer membrane permeabilization pathways.

Precision medicine initiatives are leveraging liquid biopsy technology to monitor circulating tumor DNA responses during umbralisib therapy - enabling dynamic dosing adjustments based on real-time molecular changes detected through next-generation sequencing platforms integrated into clinical workflows.

The evolving landscape of cancer therapeutics research continues to validate umbralisib hydrochloride (CAS No. 15*) as a versatile agent bridging immunomodulatory effects with direct oncogenic pathway inhibition. With ongoing exploration into its combinatorial potential across multiple therapeutic areas and refinements based on mechanistic insights from cutting-edge molecular studies, this compound exemplifies how targeted small molecule design can address complex disease pathologies while maintaining favorable safety profiles essential for widespread clinical adoption.